Cas no 23592-67-8 (2,4,6-Trimethyl-N-phenylaniline)

• Product Name: 2,4,6-Trimethyl-N-phenylaniline
• CAS No: 23592-67-8
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 239923
• PubChem ID: 11160152
• Update Time: 2025-04-19

2,4,6-Trimethyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trimethyl-N-phenylaniline
• 2,4,6-trimethyl-N-phenylbenzenamine
• Benzenamine,2,4,6-trimethyl-N-phenyl-
• 2,4,6-trimethyldiphenylamine
• 2,4,6-trimethyl-N-phenylbenzeneamine
• AG-E-69028
• AK140339
• CTK4F1862
• N-(2,4,6-trimethylphenyl)phenylamine
• N-mesityl-N-phenylamine
• N-phenyl-2,4,6-trimethylaniline
• phenyl-(2,4,6-trimethylphenyl)amine
• PHENYL-(2,4,6-TRIMETHYL-PHENYL)-AMINE
• SureCN503577
• AKOS015964426
• mesitylaniline
• mesityl-phenylamine
• FT-0710918
• SCHEMBL503577
• GBBQZSGRWMPLLF-UHFFFAOYSA-N
• SB79276
• 23592-67-8
• 2, 4, 6-trimethyl-N-phenylaniline
• DTXSID70457244
• DA-07852
• Benzenamine, 2,4,6-trimethyl-N-phenyl-

• Inchi： 1S/C15H17N/c1-11-9-12(2)15(13(3)10-11)16-14-7-5-4-6-8-14/h4-10,16H,1-3H3
• InChI Key： GBBQZSGRWMPLLF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 211.13621
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03